1-(2,6-Difluorobenzyl)-4-((3-nitrophenyl)sulfonyl)piperazine
Description
Scientific Research Applications
Adenosine A2B Receptor Antagonists Development
A new series of 1-alkyl-8-(piperazine-1-sulfonyl)phenylxanthines, sharing structural similarities with "1-(2,6-Difluorobenzyl)-4-((3-nitrophenyl)sulfonyl)piperazine," was designed and synthesized. These compounds were characterized as adenosine A2B receptor antagonists, demonstrating subnanomolar affinity and high selectivity. The development of such compounds, including PSB-09120 and PSB-0788, contributes to the pharmacological toolkit for investigating adenosine receptor functions and potential therapeutic applications (Borrmann et al., 2009).
Antibacterial Activities
Research into 1-substituted-4-[5-(4-substituted phenyl)-1,3,4-thiadiazol-2-sulfonyl]piperazine derivatives revealed novel compounds with promising antibacterial activities. These derivatives were synthesized and tested against various pathogens, demonstrating the potential of piperazine-based compounds in developing new antimicrobial agents. This research showcases the chemical versatility and applicability of such structures in addressing global health challenges (Wu Qi, 2014).
Antimalarial Activity
The crystal structures of certain piperazine derivatives have been linked to antimalarial activity, emphasizing the importance of molecular conformation in their biological efficacy. The detailed structural analysis provided insights into how specific modifications can enhance the therapeutic potential of piperazine-based compounds against malaria, a major global health concern (Cunico et al., 2009).
Antimicrobial and Antioxidant Agents
A series of novel 1,4-disubstituted 1,2,3-triazole derivatives, derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid, were synthesized and evaluated for their antimicrobial and antioxidant activities. These compounds exhibited moderate to good activities against tested bacterial and fungal strains, showcasing the potential of piperazine derivatives in developing new therapeutic agents (Jadhav et al., 2017).
properties
IUPAC Name |
1-[(2,6-difluorophenyl)methyl]-4-(3-nitrophenyl)sulfonylpiperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17F2N3O4S/c18-16-5-2-6-17(19)15(16)12-20-7-9-21(10-8-20)27(25,26)14-4-1-3-13(11-14)22(23)24/h1-6,11H,7-10,12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MDOMFFIUOBFTHF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=C(C=CC=C2F)F)S(=O)(=O)C3=CC=CC(=C3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17F2N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,6-Difluorobenzyl)-4-((3-nitrophenyl)sulfonyl)piperazine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(3,5-difluorobenzyl)-6-(3,4-dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one](/img/structure/B2780111.png)
![N-[5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl]-2-(4-fluorophenyl)acetamide](/img/structure/B2780115.png)
![2-Chloro-N-[4-(2-fluoro-3-methoxyphenyl)oxan-4-yl]acetamide](/img/structure/B2780118.png)
![N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-phenylpropanamide](/img/structure/B2780120.png)
![(3R)-1-[6-(Trifluoromethyl)pyrimidin-4-yl]pyrrolidin-3-amine dihydrochloride](/img/structure/B2780122.png)
![2-[[4-(Furan-2-carbonyl)piperazin-1-yl]methyl]-5-[(3-methylphenyl)methoxy]pyran-4-one](/img/structure/B2780126.png)
![Pyridin-3-yl-[4-(5,6,7,8-tetrahydrocinnolin-3-yloxymethyl)piperidin-1-yl]methanone](/img/structure/B2780129.png)
